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Compound of Interest

Compound Name: CAY10746

Cat. No.: B10821377

Welcome to the technical support center for CAY10746. This resource is designed to assist
researchers, scientists, and drug development professionals in overcoming common
challenges related to the aqueous solubility of CAY10746 during their experiments.

Frequently Asked Questions (FAQS)

Q1: What is CAY10746 and what is its primary mechanism of action?

CAY10746 is a potent and selective inhibitor of Rho-associated coiled-coil containing protein
kinases (ROCK). It exhibits high affinity for both ROCK1 (ICso = 14 nM) and ROCK2 (ICs0 = 3
nM). The ROCK signaling pathway is a critical regulator of cellular processes such as
cytoskeletal organization, cell motility, and smooth muscle contraction. By inhibiting ROCK,
CAY10746 can modulate these pathways, making it a valuable tool for research in areas like
diabetic retinopathy.

Q2: What is the recommended solvent for initial stock solution preparation?

CAY10746 is readily soluble in dimethyl sulfoxide (DMSO). It is recommended to prepare a
concentrated stock solution in anhydrous DMSO (e.g., 10 mM).

Q3: Can | dissolve CAY10746 directly in aqueous buffers like PBS or cell culture media?

Directly dissolving CAY10746 in aqueous buffers is not recommended due to its low aqueous
solubility. It will likely result in poor dissolution and inaccurate concentrations. The standard
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procedure is to first dissolve the compound in DMSO to create a stock solution, which can then
be serially diluted in your aqueous experimental medium.

Q4: My CAY10746 precipitates when | dilute the DMSO stock solution into my aqueous buffer.
What should | do?

This is a common issue for many hydrophobic compounds. Please refer to the detailed
troubleshooting guide below for a step-by-step workflow to address this problem.

Q5: What is the recommended storage condition for CAY10746 solutions?

Solid CAY10746 should be stored at -20°C. DMSO stock solutions should be aliquoted to avoid
repeated freeze-thaw cycles and stored at -20°C for short-term storage (up to 1 month) or
-80°C for long-term storage (up to 6 months).[1] Aqueous working solutions should ideally be
prepared fresh for each experiment and are not recommended for storage for more than one
day.

Troubleshooting Guide: CAY10746 Precipitation in
Aqueous Media

This guide provides a systematic approach to resolving precipitation issues encountered when
preparing aqueous working solutions of CAY10746 from a DMSO stock.

Problem: Precipitate forms upon dilution of DMSO stock
in aqueous buffer (e.g., PBS, cell culture medium).
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Start: Precipitate observed
in aqueous working solution

Action: Lower final DMSO
concentration to <=0.1%

Not implemented

Action: Perform serial dilutions
in DMSO before adding to Implemented
aqueous buffer

Precipitate remains

Action: Briefly sonicate or vortex
the final aqueous solution

Precipitate dissolves

Applicgble to experiment

A/

Not applicable

Action: Use a validated co-solvent Issue Persists:
formulation (see Protocol 2) Contact Technical Support

Success: Clear Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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